Cas no 1160247-98-2 (1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid)

• Product Name: 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid
• CAS No: 1160247-98-2
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD12198653
• CID: 1028110
• PubChem ID: 52988058
• Update Time: 2025-09-26

1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,3'-indoline]-5'-carboxylic acid
• spiro[1,2-dihydroindole-3,1'-cyclohexane]-5-carboxylic acid
• 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid
• Spiro[cyclohexane-1,3'-[3H]indole]-5'-carboxylic acid, 1',2'-dihydro-
• Spiro[cyclohexane-1,3'-indoline]-5'-carboxylicacid
• AKOS016007598
• AM802991
• SB65204
• MFCD12198653
• W14190
• DTXSID70681022
• 1160247-98-2
• CS-0129626
• AS-72527
• Spiro[1,2-dihydroindole-3,1''-cyclohexane]-5-carboxylic Acid

• MDL： MFCD12198653
• Inchi： 1S/C14H17NO2/c16-13(17)10-4-5-12-11(8-10)14(9-15-12)6-2-1-3-7-14/h4-5,8,15H,1-3,6-7,9H2,(H,16,17)
• InChI Key： AZZTXXRITVXQLB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C1(CN2)CCCCC1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid

1',2'-Dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic Acid (CAS No. 1160247-98-2): An Overview of Its Structure, Synthesis, and Biological Applications

1',2'-Dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid (CAS No. 1160247-98-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a unique structural feature where two rings share a single atom. The spirocyclic nature of this molecule contributes to its unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid is composed of a cyclohexane ring fused to an indole ring through a spiro center, with a carboxylic acid group attached to the indole ring. This intricate arrangement provides the molecule with a high degree of conformational rigidity and specific binding properties, which are crucial for its biological activity. The carboxylic acid group also imparts polarity and hydrogen-bonding capabilities, enhancing the compound's solubility and interactions with biological targets.

In recent years, the synthesis of 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid has been extensively studied due to its potential as a lead compound for drug development. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One notable approach involves the use of palladium-catalyzed spirocyclization reactions, which have proven to be highly efficient in constructing the spirocyclic core. Another method involves the use of organocatalytic reactions, which can provide enantioselective access to the chiral centers present in the molecule.

The biological activities of 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid have been explored in several studies. One area of significant interest is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, including signal transduction, gene regulation, and cell cycle control. By disrupting these interactions, 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid can modulate various biological pathways and potentially serve as a therapeutic agent for diseases such as cancer and neurodegenerative disorders.

Recent research has also highlighted the anti-inflammatory properties of 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid has been investigated for its neuroprotective properties. Studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and reduce apoptosis in neuronal cells. These neuroprotective effects make 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

In conclusion, 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-5'-carboxylic acid (CAS No. 1160247-98-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover new applications and optimize its properties for clinical use.